Cas no 1287760-01-3 (trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride)

• Product Name: trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride
• CAS No: 1287760-01-3
• MF: C₄H₇ClF₃N
• MW: 161.553290605545
• MDL: MFCD22573685
• CID: 1223214
• PubChem ID: 71656092
• Update Time: 2025-05-19

trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine,hydrochloride
• (1R,2R)-2-(trifluoromethyl)cyclopropan-1-amine
• hydrochloride
• TRANS-2-(TRIFLUOROMETHYL)CYCLOPROPANAMINE HCL
• trans-2-(Trifluoromethyl)cyclopropylamine hydrochloride
• trans-2-(Trifluoromethyl)cyclopropanamine hydrochloride
• Z2301685372
• (1R,2R)-2-(Trifluoromethyl)cyclopropanamine hydrochloride
• (1R,2R)-2-(Trifluoromethyl)cyclopropan-1-amine--hydrogen chloride (1/1)
• trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride

• MDL： MFCD22573685
• Inchi： 1S/C4H6F3N.ClH/c5-4(6,7)2-1-3(2)8;/h2-3H,1,8H2;1H/t2-,3-;/m1./s1
• InChI Key： SOHXDJVKUXKZIJ-SWLXLVAMSA-N
• SMILES： Cl.FC([C@@H]1C[C@H]1N)(F)F

Computed Properties

• Exact Mass: 161.0219114 g/mol
• Monoisotopic Mass: 161.0219114 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 161.55

trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride

Introduction to trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride (CAS No. 1287760-01-3)

Trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride (CAS No. 1287760-01-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and cyclopropanamine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the chemical and biological behavior of the molecule. This group is often used in drug design to enhance metabolic stability, improve pharmacokinetic properties, and modulate receptor binding affinities. The cyclopropanamine moiety, on the other hand, imparts rigidity to the molecule, which can lead to more predictable and favorable interactions with biological targets.

Recent studies have explored the potential of trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride exhibits potent serotonin reuptake inhibition, making it a promising lead for the development of novel antidepressants.

In addition to its potential in neurological disorders, trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride has been extensively studied to ensure its suitability for therapeutic use. Data from animal models indicate that this compound has good oral bioavailability and a favorable half-life, which are crucial parameters for drug development. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

From a synthetic chemistry perspective, the preparation of trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride involves several steps that require precise control over stereochemistry and functional group manipulation. One common synthetic route involves the reaction of a trifluoromethylated alkyne with an amine followed by ring-closing metathesis to form the cyclopropane ring. This approach allows for the efficient synthesis of the desired enantiomer with high purity.

The future prospects for trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in various indications, including mood disorders and inflammatory conditions. If these trials yield positive results, this compound could become an important addition to the arsenal of therapeutic agents available to clinicians.

In conclusion, trans-2-(trifluoromethyl)cyclopropanamine;hydrochloride (CAS No. 1287760-01-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical evaluation will likely uncover additional applications and optimize its use in treating various medical conditions.